Cas no 2172125-24-3 (propan-2-yl 2-{(5-chlorofuran-2-yl)methylsulfanyl}acetate)

• Product Name: propan-2-yl 2-{(5-chlorofuran-2-yl)methylsulfanyl}acetate
• CAS No: 2172125-24-3
• MF: C₁₀H₁₃ClO₃S
• MW: 248.726421117783
• CID: 6266673
• PubChem ID: 165519989
• Update Time: 2025-06-29

propan-2-yl 2-{(5-chlorofuran-2-yl)methylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 2-{(5-chlorofuran-2-yl)methylsulfanyl}acetate
• propan-2-yl 2-{[(5-chlorofuran-2-yl)methyl]sulfanyl}acetate
• 2172125-24-3
• EN300-1289946

• Inchi： 1S/C10H13ClO3S/c1-7(2)13-10(12)6-15-5-8-3-4-9(11)14-8/h3-4,7H,5-6H2,1-2H3
• InChI Key： HTFYPPSQGXZYCU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCC(=O)OC(C)C)O1

Computed Properties

• Exact Mass: 248.0273931g/mol
• Monoisotopic Mass: 248.0273931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.7Ų

Additional information on propan-2-yl 2-{(5-chlorofuran-2-yl)methylsulfanyl}acetate

Propan-2-yl 2-{(5-Chlorofuran-2-yl)methylsulfanyl}acetate (CAS No. 2172125-24-3): An Overview of Its Structure, Properties, and Applications

Propan-2-yl 2-{(5-chlorofuran-2-yl)methylsulfanyl}acetate (CAS No. 2172125-24-3) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its intricate molecular framework, which includes a furan ring, a chloro substituent, and an ester functional group. These structural features contribute to its diverse chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of propan-2-yl 2-{(5-chlorofuran-2-yl)methylsulfanyl}acetate is C₁₁H₁₄ClO₃S, with a molecular weight of approximately 267.73 g/mol. The compound's structure can be visualized as a combination of a propan-2-yl ester moiety and a 5-chlorofuran-2-yl sulfide group. The presence of the chloro substituent on the furan ring imparts additional stability and reactivity to the molecule, which can be exploited in various synthetic transformations.

In terms of physical properties, propan-2-yl 2-{(5-chlorofuran-2-yl)methylsulfanyl}acetate is typically a colorless to pale yellow liquid at room temperature. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound exhibits moderate thermal stability and can be stored under standard laboratory conditions without significant degradation.

The synthesis of propan-2-yl 2-{(5-chlorofuran-2-yl)methylsulfanyl}acetate can be achieved through several routes, depending on the desired yield and purity. One common method involves the reaction of 5-chlorofuran-2-carbaldehyde with thioglycolic acid followed by esterification with propanol. This multi-step process allows for precise control over the formation of the sulfide and ester functionalities, ensuring high purity and yield of the final product.

CAS No. 2172125-24-3 has been the subject of numerous research studies aimed at exploring its potential applications in various fields. In pharmaceutical research, this compound has shown promise as an intermediate in the synthesis of bioactive molecules with therapeutic potential. For instance, recent studies have demonstrated that derivatives of propan-2-yl 2-{(5-chlorofuran-2-yl)methylsulfanyl}acetate exhibit anti-inflammatory and antioxidant properties, making them candidates for the development of new drugs targeting inflammatory diseases and oxidative stress-related conditions.

In materials science, the unique chemical structure of CAS No. 2172125-24-3 has led to its use as a building block for the synthesis of advanced polymers and coatings. The presence of the furan ring and chloro substituent provides opportunities for functionalization and cross-linking, resulting in materials with enhanced mechanical properties and stability. These materials have found applications in areas such as drug delivery systems, electronic devices, and environmental remediation.

The environmental impact of CAS No. 2172125-24-3 is another area of active research. Studies have shown that this compound exhibits low toxicity to aquatic organisms and has minimal environmental persistence when used under controlled conditions. However, proper handling and disposal practices are essential to minimize any potential risks associated with its use.

In conclusion, propan-2-yl 2-{(5-chlorofuran-2-yl)methylsulfanyl}acetate (CAS No. 2172125-24-3) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.